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Compound of Interest

4{(4-
Compound Name: -
Methoxyphenyl)methoxy]aniline

Cat. No.: B1367457

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of late 2025, detailed experimental protocols for the synthesis of 4-[(4-
Methoxyphenyl)methoxy]aniline and specific information regarding its discovery and
biological activity are not readily available in the public scientific literature. The following guide
provides a comprehensive overview of its known properties and a representative synthesis
protocol based on established chemical principles.

Introduction

4-[(4-Methoxyphenyl)methoxy]Janiline is an aromatic organic compound containing both an
aniline and a methoxybenzyl ether functional group. Its structure suggests potential
applications as an intermediate in the synthesis of more complex molecules, particularly in the
fields of medicinal chemistry and materials science. The aniline moiety provides a reactive site
for various chemical transformations, while the methoxybenzyl ether group can act as a
protecting group or be a key structural element for biological interactions. This document
outlines the known chemical properties of this compound and provides a plausible synthetic
route.

Chemical and Physical Properties

The fundamental properties of 4-[(4-Methoxyphenyl)methoxy]aniline have been computed
and are available in public databases. A summary of these properties is presented below.
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Property Value Source

Molecular Formula C14H15NO2 PubChem

Molecular Weight 229.27 g/mol PubChem
4-[(4-

IUPAC Name methoxyphenyl)methoxy]anilin PubChem
e

CAS Number 53234-92-7 PubChem

, COC1=CC=C(C=C1)C0OcC2=C

Canonical SMILES PubChem

C=C(C=C2)N
TIVWDMAQMKQAR-

InChl Key Q QMKQ PubChem
UHFFFAOYSA-N

Appearance Not reported

Melting Point Not reported

Boiling Point Not reported

Solubility Not reported

Synthesis of 4-[(4-Methoxyphenyl)methoxy]aniline

While a specific literature-documented synthesis protocol for 4-[(4-
Methoxyphenyl)methoxy]aniline is not available, a highly probable and chemically sound
method for its preparation is the Williamson ether synthesis. This method involves the reaction
of a deprotonated phenol with an alkyl halide. In this case, 4-aminophenol would be
deprotonated to its phenoxide, which then acts as a nucleophile to displace a halide from 4-
methoxybenzyl halide.

Proposed Synthetic Pathway: Williamson Ether
Synthesis

The logical workflow for the synthesis is depicted below.
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Synthesis Workflow for 4-[(4-Methoxyphenyl)methoxy]aniline
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Caption: Proposed synthesis workflow for 4-[(4-Methoxyphenyl)methoxy]aniline.
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Representative Experimental Protocol

Materials:

4-Aminophenol

e 4-Methoxybenzyl chloride

o Potassium carbonate (K2COs), anhydrous

e N,N-Dimethylformamide (DMF), anhydrous

o Ethyl acetate

e Brine (saturated aqueous NacCl solution)

e Anhydrous magnesium sulfate (MgSOa)

« Silica gel for column chromatography

¢ Hexane

e Deionized water

Procedure:

To a dry round-bottom flask under a nitrogen atmosphere, add 4-aminophenol (1.0
equivalent) and anhydrous potassium carbonate (1.5 equivalents).

e Add anhydrous DMF to the flask to create a stirrable suspension.

 To this suspension, add a solution of 4-methoxybenzyl chloride (1.1 equivalents) in a small
amount of anhydrous DMF dropwise at room temperature.

» Heat the reaction mixture to 60-80 °C and stir for 12-24 hours. Monitor the progress of the
reaction by thin-layer chromatography (TLC).

o After completion of the reaction (as indicated by TLC), cool the mixture to room temperature.
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e Pour the reaction mixture into a separatory funnel containing deionized water and extract
with ethyl acetate (3 x volume of DMF).

e Combine the organic layers and wash with deionized water (2x) and then with brine (1x).

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.

» Purify the crude product by column chromatography on silica gel, using a hexane-ethyl
acetate gradient as the eluent, to afford the pure 4-[(4-Methoxyphenyl)methoxy]aniline.

Characterization:

The purified product should be characterized by standard analytical techniques such as *H
NMR, 8C NMR, and mass spectrometry to confirm its identity and purity.

Discovery and Biological Significance

There is currently no specific information available in the public domain regarding the discovery
of 4-[(4-Methoxyphenyl)methoxy]aniline or its involvement in any defined signaling
pathways. It is plausible that this compound has been synthesized as an intermediate for the
development of more complex molecules with potential biological activity, but such studies
have not been explicitly published.

The logical relationship between the key reactants in the proposed synthesis is illustrated
below.
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Logical Relationship of Key Reactants

Deprotonates
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(Electrophile) (Nucleophile Precursor)

Forms C-O bond with

4-[(4-Methoxyphenyl)methoxy]aniline

Click to download full resolution via product page

Caption: Logical relationship of reactants in the proposed synthesis.

Conclusion

4-[(4-Methoxyphenyl)methoxy]Janiline is a compound with potential utility in synthetic organic
chemistry. While detailed information about its discovery and biological applications is not
currently available, its synthesis can be reasonably achieved through a Williamson ether
synthesis. The representative protocol provided in this guide offers a starting point for
researchers interested in preparing this molecule for further investigation. Future studies are
needed to elucidate its properties and potential applications.

 To cite this document: BenchChem. [Technical Guide: Synthesis and Discovery of 4-[(4-
Methoxyphenyl)methoxy]aniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1367457#synthesis-and-discovery-of-4-4-
methoxyphenyl-methoxy-aniline]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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